Cas no 1208074-85-4 (2,3-Dibromo-5-methylanisole)

• Product Name: 2,3-Dibromo-5-methylanisole
• CAS No: 1208074-85-4
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• MDL: MFCD12547795
• CID: 4577435
• Update Time: 2025-05-19

2,3-Dibromo-5-methylanisole Chemical and Physical Properties

Names and Identifiers

• 1,2-dibromo-3-methoxy-5-methylbenzene
• 2,3-Dibromo-5-methylanisole

• MDL： MFCD12547795
• Inchi： 1S/C8H8Br2O/c1-5-3-6(9)8(10)7(4-5)11-2/h3-4H,1-2H3
• InChI Key： LCEMSDUPUAMSDJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=CC(OC)=C1Br

Computed Properties

• Exact Mass: 279.892
• Monoisotopic Mass: 277.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Additional information on 2,3-Dibromo-5-methylanisole

Professional Introduction to 2,3-Dibromo-5-methylanisole (CAS No 1208074-85-4)

2,3-Dibromo-5-methylanisole, with the chemical formula C₇H₅Br₂NO, is a brominated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1208074-85-4, is a derivative of anisole and features two bromine atoms at the 2 and 3 positions, along with a methyl group at the 5 position. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>2,3-dibromo-5-methylanisole molecule exhibits a high degree of reactivity due to the presence of bromine atoms, which can participate in various chemical transformations such as nucleophilic substitution, cross-coupling reactions, and metal-catalyzed coupling reactions. These reactivities have made it a popular choice for researchers looking to develop new pharmaceuticals and agrochemicals. The< strong>methyl group at the 5 position further enhances its utility by providing a handle for further functionalization.

In recent years, there has been growing interest in the use of brominated aromatic compounds like 2,3-dibromo-5-methylanisole in medicinal chemistry. One of the most notable applications is in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of anisole can be effective in inhibiting enzymes involved in cancer metabolism. The< strong>bromine atoms in 2,3-dibromo-5-methylanisole allow for further modifications that can enhance binding affinity and selectivity towards specific biological targets.

A particularly intriguing area of research involves the use of 2,3-dibromo-5-methylanisole in the development of antiviral agents. The structural motif present in this compound has been found to mimic natural substrates recognized by viral enzymes, thereby allowing for the design of potent inhibitors. Recent studies have demonstrated that certain derivatives of 2,3-dibromo-5-methylanisole can effectively block viral replication by inhibiting key enzymes such as proteases and polymerases. This has opened up new avenues for the development of novel antiviral therapies.

The< strong>synthetic utility of 2,3-dibromo-5-methylanisole extends beyond pharmaceutical applications. In agrochemical research, this compound has been used as a precursor in the synthesis of herbicides and fungicides. The bromine atoms provide reactive sites that can be selectively modified to produce compounds with desired biological activities. For example, researchers have utilized 2,3-dibromo-5-methylanisole to develop new generations of crop protection agents that are more effective and environmentally friendly.

In addition to its applications in pharmaceuticals and agrochemicals, 2,3-dibromo-5-methylanisole has found use in materials science. The unique electronic properties of brominated aromatic compounds make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The< strong>bromine atoms can be used to tune the electronic properties of these materials, leading to improved performance in electronic devices.

The< strong>catalytic applications of 2,3-dibromo-5-methylanisole are also noteworthy. This compound has been employed as a ligand or intermediate in various catalytic reactions, including cross-coupling reactions and hydrogenation reactions. The presence of bromine atoms allows for coordination with transition metals, facilitating these transformations under mild conditions. This has made 2,3-dibromo-5-methylanisole a valuable tool in synthetic organic chemistry.

In conclusion, 2,3-dibromo-5-methylanisole, identified by its CAS number 1208074-85-4, is a versatile compound with a wide range of applications in pharmaceuticals, agrochemicals, materials science, and catalysis. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow even further.